4-methyl-2-(2,4,6-trichlorophenyl)-1(2H)-phthalazinone

• IUPAC Name: 4-methyl-2-(2,4,6-trichlorophenyl)phthalazin-1-one
• InChI: InChI=1S/C15H9Cl3N2O/c1-8-10-4-2-3-5-11(10)15(21)20(19-8)14-12(17)6-9(16)7-13(14)18/h2-7H,1H3
• InChI Key: AJBIILVCGGKXBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=CC=CC=C12)C3=C(C=C(C=C3Cl)Cl)Cl
• Molecular Formula: C15H9Cl3N2O
• Molecular Weight: 339.6 g/mol

Description

4-methyl-2-(2,4,6-trichlorophenyl)-1(2H)-phthalazinone, also known as TC-MPPI, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the family of phthalazinone derivatives, which have shown promising results in various fields of research.

Scientific Research Applications

Biological Activity and Pharmaceutical Applications

Antimicrobial and Antifungal Agents : Research has demonstrated the synthesis and bioevaluation of phthalazinone derivatives, showing pronounced antimicrobial activities, including antifungal effects against pathogenic yeasts and filamentous fungi. This includes compounds exhibiting remarkable activity against dermatophytes and Cryptococcus neoformans (Derita et al., 2013). Additionally, new derivatives have been synthesized with observed activities against Gram-positive and Gram-negative bacteria, as well as fungi (Önkol et al., 2008).

Materials Science and Polymer Chemistry

Synthesis of Aromatic Polyamides : The development of new chloro-substituted phthalazinone unit-containing aromatic diacids for the synthesis of poly(aryl amide)s demonstrates advancements in materials science. These polymers, featuring phthalazinone moieties, are noted for their amorphous nature, solubility in organic solvents, and the ability to form transparent and tough films. Their thermal stability is significant, with glass-transition temperatures and thermal decomposition thresholds indicating potential for high-performance applications (Peng, 2005).

Highly Thermostable Polymers : Another study focused on the synthesis of phthalazinone-based polymers, highlighting their excellent thermal stability, solubility in organic solvents, and potential for processing into films. These properties underscore the phthalazinone derivatives' suitability for high-performance structural materials (Yu et al., 2009).